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Compound of Interest

Compound Name: Hydroxy-PEG12-acid

Cat. No.: B1192893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxy-PEG12-acid, systematically named 1-hydroxy-3,6,9,12,15,18,21,24,27,30,33,36-

dodecaoxanonatriacontan-39-oic acid, is a monodisperse polyethylene glycol (PEG) derivative

of significant interest in biomedical and pharmaceutical research. This heterobifunctional linker

possesses a terminal hydroxyl group and a terminal carboxylic acid, connected by a hydrophilic

12-unit ethylene glycol chain. This unique structure allows for the covalent conjugation to a

wide array of molecules, enhancing their solubility, stability, and pharmacokinetic profiles.

The hydrophilic nature of the PEG spacer increases the solubility of conjugated molecules in

aqueous media[1][2][3]. The terminal carboxylic acid can be readily activated to react with

primary amine groups, forming stable amide bonds, a common strategy in bioconjugation[1][2].

The terminal hydroxyl group offers an additional site for further derivatization or attachment to

other molecules or surfaces. These characteristics make Hydroxy-PEG12-acid a valuable tool

in the development of antibody-drug conjugates (ADCs), PROTACs, and other targeted

therapeutic and diagnostic agents.

Chemical Structure and Properties
The chemical structure of Hydroxy-PEG12-acid is characterized by a linear chain of twelve

repeating ethylene glycol units, flanked by a hydroxyl group at one end and a carboxylic acid at

the other.
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Chemical Structure:

HO-(CH₂CH₂O)₁₂-CH₂COOH

Quantitative Data Summary

Property Value Source

IUPAC Name

1-hydroxy-

3,6,9,12,15,18,21,24,27,30,33,

36-dodecaoxanonatriacontan-

39-oic acid

Molecular Formula C₂₇H₅₄O₁₅

Molecular Weight 618.71 g/mol

Exact Mass 618.3463

Appearance Colorless liquid or white solid N/A

Purity
>95% (typically analyzed by

HPLC)

Solubility
Soluble in water, DMSO, DCM,

DMF
N/A

Storage Conditions -20°C for long-term storage

Synthesis of Hydroxy-PEG12-acid
The synthesis of Hydroxy-PEG12-acid is typically achieved through the selective oxidation of

one of the terminal hydroxyl groups of dodecaethylene glycol (HO-(CH₂CH₂O)₁₂-H). Several

oxidation methods can be employed for the synthesis of PEG-carboxylic acids. A common and

effective method involves the use of a chromium trioxide-sulfuric acid mixture (Jones reagent)

under controlled conditions to favor mono-oxidation.

Experimental Protocol: Jones Oxidation of
Dodecaethylene Glycol
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This protocol is adapted from general procedures for the oxidation of polyethylene glycols.

Materials:

Dodecaethylene glycol (HO-(CH₂CH₂O)₁₂-H)

Chromium trioxide (CrO₃)

Concentrated sulfuric acid (H₂SO₄)

Acetone

Dichloromethane (CH₂Cl₂)

Deionized water

Anhydrous magnesium sulfate (MgSO₄)

Diethyl ether

Procedure:

Preparation of Jones Reagent: In a flask submerged in an ice bath, dissolve a calculated

amount of chromium trioxide (CrO₃) in concentrated sulfuric acid (H₂SO₄). Slowly add

deionized water to the mixture while stirring until the CrO₃ is fully dissolved. The final reagent

should be a deep orange-red solution. Caution: Jones reagent is highly corrosive and a

strong oxidant. Handle with extreme care in a fume hood.

Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer and a

dropping funnel, dissolve dodecaethylene glycol in acetone. Cool the flask in an ice bath to

0-5°C.

Oxidation: Slowly add the prepared Jones reagent dropwise from the dropping funnel to the

stirred solution of dodecaethylene glycol. The rate of addition should be controlled to

maintain the reaction temperature below 10°C. The color of the reaction mixture will change

from orange-red to green as the Cr(VI) is reduced to Cr(III).
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Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or high-performance liquid chromatography (HPLC) to determine the consumption of

the starting material and the formation of the product.

Quenching the Reaction: Once the reaction is complete, quench the excess oxidant by the

slow addition of isopropanol until the orange color disappears completely, and the solution

remains green.

Work-up:

Add deionized water to the reaction mixture and extract the product with dichloromethane

(CH₂Cl₂) multiple times.

Combine the organic layers and wash them sequentially with deionized water and brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

the solvent under reduced pressure to obtain the crude product.

Purification: The crude Hydroxy-PEG12-acid can be purified by column chromatography on

silica gel using a suitable solvent system (e.g., a gradient of methanol in dichloromethane) to

isolate the desired product from unreacted starting material and di-acid byproduct.

Characterization: Confirm the identity and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, and mass spectrometry. Purity can be further assessed by HPLC.

Synthesis Workflow Diagram
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Synthesis Workflow for Hydroxy-PEG12-acid
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Caption: Synthesis workflow for Hydroxy-PEG12-acid via Jones oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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